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Compound of Interest
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Cat. No.: B3049338

For Researchers, Scientists, and Drug Development Professionals

Ammonium malate (AM), an organic nonlinear optical (NLO) material, has garnered interest
for its potential applications in optoelectronics and frequency conversion technologies.[1] This
technical guide provides an in-depth analysis of the thermal and optical characteristics of
ammonium malate single crystals, synthesized from an aqueous solution. The focus is on the
experimental data, the methodologies used to obtain it, and the logical workflow of its
characterization. The compound belongs to the non-centrosymmetric space group Cc, a key
structural characteristic that underpins its NLO properties.[1]

Thermal Properties

The thermal stability of ammonium malate has been investigated using Thermogravimetric
Analysis (TGA) and Differential Thermal Analysis (DTA). These analyses are crucial for
determining the material's suitability for applications that may involve temperature fluctuations.
TGA measures the change in mass of a sample as a function of temperature, while DTA
detects temperature differences between the sample and a reference material, revealing
exothermic and endothermic events.[2][3]

The thermal analysis of ammonium malate indicates that the crystal is stable up to 108.7°C.[1]
The decomposition process occurs in two main stages. The first stage involves a significant
weight loss attributed to the liberation of ammonia and the formation of an intermediate
compound. The second stage corresponds to the decomposition of this intermediate.
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Table 1: Thermal Properties of Ammonium Malate Crystals

Property Value Technique
Thermal Stability Stable up to 108.7 °C TGA/DTA
Decomposition Stage 1 ~110°C - 190 °C TGA
Decomposition Stage 2 ~190 °C - 300 °C TGA

Optical Properties

The optical characteristics of a material determine its utility in photonic and NLO devices. Key
parameters include the optical transmission window, the lower cut-off wavelength, the optical
band gap, and the second harmonic generation (SHG) efficiency.[4][5]

Ammonium malate crystals exhibit good optical transparency in the visible and near-infrared
regions, which is an essential requirement for NLO applications.[1] The UV-Vis-NIR
transmission spectrum, recorded between 200 and 1100 nm, establishes this operational
window.[1] The lower cut-off wavelength is found to be at 220 nm, indicating its potential for use
in generating wavelengths into the ultraviolet spectrum.[1] The SHG efficiency, a measure of
the material's ability to convert incident laser light into light with twice the frequency, was found
to be greater than that of potassium dihydrogen phosphate (KDP), a widely used inorganic
NLO material.[1]

Table 2: Optical Properties of Ammonium Malate Crystals

Property Value Technique
UV Cut-off Wavelength 220 nm UV-Vis-NIR Spectroscopy
Transparency Range 220 - 1100 nm UV-Vis-NIR Spectroscopy

Second Harmonic Generation

o Greater than KDP Kurtz Powder Technique
(SHG) Efficiency

Experimental Workflows and Protocols
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A systematic approach is required to synthesize and characterize ammonium malate crystals.
The process begins with synthesis and crystal growth, followed by a series of analytical
techniques to determine the material's structural, thermal, and optical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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